Iromycin A
Iromycin A
Iromycin A is a bacterial pyridone metabolite that inhibits nitric oxide synthase (NOS) activity, with selectivity for NOS III (endothelial NOS) over NOS I (neuronal NOS). Iromycin metabolites and derivatives block NADH oxidation in beef heart submitochondrial particles (IC50 = 0.461 µM for iromycin A).
Brand Name:
Vulcanchem
CAS No.:
213137-53-2
VCID:
VC0162489
InChI:
InChI=1S/C19H27NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,5-6,8,10,12H2,1-4H3,(H,20,22)
SMILES:
CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C
Molecular Formula:
C19H27NO2
Molecular Weight:
301.43
Iromycin A
CAS No.: 213137-53-2
Reference Standards
VCID: VC0162489
Molecular Formula: C19H27NO2
Molecular Weight: 301.43
CAS No. | 213137-53-2 |
---|---|
Product Name | Iromycin A |
Molecular Formula | C19H27NO2 |
Molecular Weight | 301.43 |
IUPAC Name | 6-(3,7-dimethylocta-2,5-dienyl)-3-methylidene-5-propyl-1H-pyridine-2,4-dione |
Standard InChI | InChI=1S/C19H27NO2/c1-6-8-16-17(20-19(22)15(5)18(16)21)12-11-14(4)10-7-9-13(2)3/h7,9,11,13H,5-6,8,10,12H2,1-4H3,(H,20,22) |
Standard InChIKey | BRUOITWRBGABED-UHFFFAOYSA-N |
SMILES | CCCC1=C(NC(=O)C(=C)C1=O)CC=C(C)CC=CC(C)C |
Description | Iromycin A is a bacterial pyridone metabolite that inhibits nitric oxide synthase (NOS) activity, with selectivity for NOS III (endothelial NOS) over NOS I (neuronal NOS). Iromycin metabolites and derivatives block NADH oxidation in beef heart submitochondrial particles (IC50 = 0.461 µM for iromycin A). |
Synonyms | NK 26588 |
Reference | 1.Shojaei, H.,Li-Böhmer, Z. and von Zezschwitz, P. Iromycins: A new family of pyridone metabolites from Streptomyces sp. II. Convergent total synthesis. The Journal of Organic Chemistry 72(14), 5091-5097 (2007). |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume